Cas no 2171892-54-7 (1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole)

• Product Name: 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole
• CAS No: 2171892-54-7
• MF: C₁₀H₇Cl₂FN₂
• MW: 245.0803835392
• CID: 6307786
• PubChem ID: 165590499
• Update Time: 2025-06-08

1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole
• EN300-1591353
• 2171892-54-7

• Inchi： 1S/C10H7Cl2FN2/c11-6-8-3-4-14-15(8)10-2-1-7(13)5-9(10)12/h1-5H,6H2
• InChI Key： FROOKYRRFZITBR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(CCl)=CC=N1)F

Computed Properties

• Exact Mass: 243.9970318g/mol
• Monoisotopic Mass: 243.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole

1-(2-Chloro-4-Fluorophenyl)-5-(Chloromethyl)-1H-Pyrazole: An Overview of a Promising Compound (CAS No. 2171892-54-7)

1-(2-Chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole (CAS No. 2171892-54-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The pyrazole scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and antifungal properties. The introduction of chloro and fluoro substituents on the phenyl ring and the chloromethyl group on the pyrazole ring imparts unique chemical and biological properties to this compound, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole in modulating specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory responses. This finding suggests that 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole has also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical institute revealed that this compound can effectively bind to and modulate the activity of certain G protein-coupled receptors (GPCRs), which are important targets for treating various diseases such as cardiovascular disorders and neurological conditions.

The synthesis of 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction, followed by the introduction of the chloromethyl group via an alkylation step. The final step involves the substitution of the phenyl ring with chloro and fluoro groups to achieve the desired structure.

The physicochemical properties of 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole, such as its solubility, stability, and bioavailability, have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation for pharmaceutical applications. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various experimental setups.

In preclinical studies, 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole has demonstrated favorable pharmacokinetic profiles. It shows rapid absorption, reasonable distribution, and efficient metabolism, with minimal toxicity observed in animal models. These findings suggest that this compound has a high potential for further development into a viable drug candidate.

The safety profile of 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole is another critical aspect that has been extensively evaluated. Toxicity studies conducted using various in vitro and in vivo models have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

Future directions for research on 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole include exploring its mechanism of action at the molecular level, identifying potential biomarkers for its therapeutic effects, and conducting clinical trials to evaluate its efficacy and safety in human subjects. Additionally, efforts are underway to optimize its chemical structure to enhance its potency and selectivity while minimizing off-target effects.

In conclusion, 1-(2-chloro-4-fluorophenyl)-5-(chloromethyl)-1H-pyrazole (CAS No. 2171892-54-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery programs.